4-(2,5-dioxopyrrolidin-1-yl)-N-((5-(thiophen-2-yl)furan-2-yl)methyl)benzenesulfonamide

• IUPAC Name: 4-(2,5-dioxopyrrolidin-1-yl)-N-[(5-thiophen-2-ylfuran-2-yl)methyl]benzenesulfonamide
• InChI: InChI=1S/C19H16N2O5S2/c22-18-9-10-19(23)21(18)13-3-6-15(7-4-13)28(24,25)20-12-14-5-8-16(26-14)17-2-1-11-27-17/h1-8,11,20H,9-10,12H2
• InChI Key: IPEAMYUSWRTZKW-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1=O)C2=CC=C(C=C2)S(=O)(=O)NCC3=CC=C(O3)C4=CC=CS4
• Molecular Formula: C19H16N2O5S2
• Molecular Weight: 416.5 g/mol

Description

4-(2,5-dioxopyrrolidin-1-yl)-N-((5-(thiophen-2-yl)furan-2-yl)methyl)benzenesulfonamide is a useful research compound. Its molecular formula is C19H16N2O5S2 and its molecular weight is 416.47. The purity is usually 95%.
BenchChem offers high-quality 4-(2,5-dioxopyrrolidin-1-yl)-N-((5-(thiophen-2-yl)furan-2-yl)methyl)benzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(2,5-dioxopyrrolidin-1-yl)-N-((5-(thiophen-2-yl)furan-2-yl)methyl)benzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Rearrangement and Chemical Properties

• Rearrangement in Alkaline Medium : Research by Stankyavichus et al. (1999) demonstrates the rearrangement of related compounds in an alkaline medium, resulting in high yields of furan-4-carboxylic and pyrrole-4-carboxylic acids. This study contributes to understanding the chemical behavior of similar compounds under specific conditions (A. P. Stankyavichus et al., 1999).

• Electrochemical Communication : Hildebrandt et al. (2011) investigated the electronic and electrochemical properties of compounds with thiophenes, furans, and pyrroles, providing insights into the electrochemical behavior of similar heterocyclic molecules (Alexander Hildebrandt et al., 2011).

Biological and Pharmacological Potential

• Synthesis and Antitumor Activity : A study by Hafez et al. (2017) focused on synthesizing derivatives of thiophene and benzenesulfonamides with potential antitumor and antibacterial properties. This research contributes to the exploration of similar compounds in medicinal chemistry (H. Hafez et al., 2017).

• Anticancer Activity of Derivatives : Another study by Alqasoumi et al. (2009) explored the synthesis of novel derivatives containing benzenesulfonamide and evaluated their antitumor activity. This research underscores the potential biomedical applications of compounds structurally related to benzenesulfonamides (S. Alqasoumi et al., 2009).

Electrochemical and Conductivity Studies

• Electrical Conductivity of Conjugated Polymers : Reynolds et al. (1993) conducted research on the electrical conductivity and electrochemical properties of furanyl phenylene polymers, providing a foundation for understanding the conductivity properties of similar compounds (J. Reynolds et al., 1993).